Cas no 860651-55-4 (2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol)

• Product Name: 2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol
• CAS No: 860651-55-4
• CID: 4661308
• Update Time: 2025-07-23

2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-([4-(4-BROMOPHENYL)-1,3-THIAZOL-2-YL]METHYL)-1,3-THIAZOL-4-OL
• 2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol

Professional Introduction to Compound with CAS No. 860651-55-4 and Product Name: 2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol

The compound identified by the CAS number 860651-55-4 and the product name 2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thiazole derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. Thiazole scaffolds are particularly intriguing due to their structural versatility and their ability to interact with various biological targets, making them valuable candidates for drug discovery and development.

In recent years, there has been a growing interest in thiazole-based compounds due to their demonstrated efficacy in modulating various physiological pathways. The presence of the 4-bromophenyl group in the molecular structure of this compound introduces a unique electronic and steric profile that can influence its interactions with biological receptors. This feature is particularly relevant in the context of designing selective inhibitors or agonists for therapeutic purposes.

The 1,3-thiazol-2-ylmethyl moiety serves as a key pharmacophore in this compound, contributing to its potential biological activity. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of this compound suggests that it may exhibit similar properties, although its specific activity would depend on various factors, including the orientation of the substituents and the target biological pathway.

Recent research in medicinal chemistry has highlighted the importance of optimizing thiazole derivatives to enhance their pharmacokinetic profiles and reduce potential side effects. The bromine atom at the para position relative to the phenyl ring in this compound is a common substitution pattern that can enhance binding affinity through halogen bonding interactions. Such interactions are increasingly recognized as critical for the design of high-affinity ligands in drug development.

One of the most promising applications of this type of compound is in the field of oncology. Thiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol make it a candidate for further investigation as a potential anticancer agent. Specifically, its ability to interact with protein targets such as tyrosine kinases could be exploited to develop novel therapies targeting aberrant signaling pathways in cancer cells.

Another area of interest is the potential use of this compound in neurodegenerative diseases. Thiazole derivatives have been reported to exhibit neuroprotective properties by modulating oxidative stress and inflammation. The specific combination of substituents in 2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol may confer unique abilities to interact with neural receptors or enzymes involved in neurodegenerative processes such as Alzheimer's disease or Parkinson's disease.

The synthesis and characterization of this compound are critical steps toward understanding its potential applications. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for subsequent biological evaluation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to confirm the structural integrity of 860651-55-4.

In addition to its potential therapeutic applications, this compound may also find utility in chemical biology research. Its unique structure allows for modifications that can be used to probe biological mechanisms or develop probes for diagnostic purposes. For instance, fluorinated analogs or biotinylated derivatives could be designed to study protein-protein interactions or cellular localization.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from computational chemistry, pharmacology, and biochemistry. Computational modeling techniques have been used to predict the binding mode of 2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol with target proteins, providing valuable guidance for experimental design. These simulations can help identify key interactions and optimize the compound's structure for improved efficacy.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be considered for clinical trials. In vitro assays have been conducted to assess the activity of 860651-55-4 against various biological targets relevant to cancer and neurodegenerative diseases. These studies provide preliminary evidence of its potential therapeutic value but also highlight areas where further optimization may be necessary.

The regulatory landscape for new drug development requires rigorous testing and documentation to ensure that compounds are safe and effective for human use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for evaluating new chemical entities like 2-{4-(4-Bromophenyl)-1,3-thiazol-2-ylmethyl}-1,3-thiazol-4-ol before they can be approved for clinical use.

In conclusion,860651-55-4 represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas, including oncology and neurodegenerative diseases. Continued research into its biological activity will provide valuable insights into its potential as a drug candidate or tool compound for scientific exploration.